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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of coccinite, the naturally occurring

mineral form of mercury(II) iodide (HgI₂). Coccinite is an exceptionally rare mineral, and this

document synthesizes available data on its properties, formation, and analysis. This guide is

intended for researchers in mineralogy, geology, and materials science, as well as

professionals in drug development who may encounter mercury compounds.

Introduction to Coccinite
Coccinite is a halide mineral composed of mercury(II) iodide.[1][2] It is known for its striking

orange-red to deep red coloration and its rarity in the natural world.[3][4] The mineral was first

discovered in Casas Viejas, Mexico.[1][2] While HgI₂ can be produced synthetically, its natural

occurrence as coccinite is limited to a few specific geological environments.[5][6]

Physicochemical and Crystallographic Data
Quantitative data for coccinite has been compiled from various sources to provide a clear

comparison of its key properties.

Chemical Composition
The idealized chemical formula for coccinite is HgI₂.[3][7] The elemental composition is

presented in Table 1.
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Element Symbol Weight Percentage

Mercury Hg 44.144%

Iodine I 55.856%

Table 1: Ideal Elemental

Composition of Coccinite.[7]

An empirical formula of Hg₁.₀₀I₁.₉₂ was determined for a sample from Thuringia, Germany,

using Total Reflection X-ray Fluorescence (TXRF) analysis, which is very close to the ideal

composition.[1]

Crystallographic Properties
Coccinite crystallizes in the tetragonal system.[2][4][7] Detailed crystallographic data are

summarized in Table 2.

Parameter Value

Crystal System Tetragonal

Crystal Class Ditetragonal Dipyramidal (4/m 2/m 2/m)

Space Group P4₂/nmc

Unit Cell Dimensions a = 4.376(4) Å, c = 12.41(1) Å

a:c Ratio 1 : 2.836

Unit Cell Volume 237.64 Å³ (Calculated)

Z (formula units per unit cell) 2

Table 2: Crystallographic Data for Coccinite.[1]

[4][7]

Physical and Optical Properties
The known physical and optical properties of coccinite are presented in Table 3.
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Property Value

Color Orange-red, deep red

Streak Red, Orange

Mohs Hardness 2

Cleavage Good/Distinct on {001}

Specific Gravity 3.17 (Calculated)

Diaphaneity Translucent

Optical Properties Uniaxial (-)

Refractive Index n = 2.684 (average)

Birefringence 0.193

Table 3: Physical and Optical Properties of

Coccinite.[1][2][4][5][7]

Geological Occurrence and Formation
Coccinite is found in a limited number of localities worldwide. In addition to its type locality in

Casas Viejas, Mexico, it has been reported in Broken Hill, New South Wales, Australia, and in a

uranium mine in Thuringia, as well as old mercury workings in Rhineland-Palatinate, Germany.

[1][2]

The formation of coccinite is primarily associated with sublimation processes.[3] At the

Thuringia deposit in Germany, the mineral occurs as a sublimation product resulting from fires

in pyrite-bearing graptolitic slate.[1][2][3] This geological setting suggests a formation pathway

involving the volatilization of mercury and iodine compounds from the host rock during

combustion, followed by their subsequent deposition and crystallization as coccinite in cooler

areas.
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Caption: Geological formation pathway of coccinite via sublimation.

Experimental Protocols
Detailed experimental protocols for the specific analysis of the mineral coccinite are not

extensively documented in publicly available literature. However, based on reported

characterization methods and the known chemistry of mercury iodide, this section outlines the

principles of relevant analytical techniques and a general synthetic procedure for mercury(II)

iodide.

Analytical Methodologies
Total Reflection X-ray Fluorescence (TXRF): This technique has been used for the elemental

analysis of coccinite to determine its empirical formula. TXRF is a surface-sensitive X-ray

fluorescence method that involves irradiating a thin sample film with a grazing-incidence X-

ray beam. The emitted fluorescent X-rays are detected and their energies are characteristic

of the elements present, while their intensities are proportional to the concentrations. For

mineral analysis, a small sample of coccinite would be powdered, suspended in a suitable

solvent, and a micro-aliquot deposited onto a sample carrier for analysis.

X-ray Diffraction (XRD): XRD is the primary method for determining the crystal structure,

space group, and unit cell parameters of crystalline materials like coccinite. A powdered

sample of the mineral is exposed to a monochromatic X-ray beam, and the diffraction pattern

is recorded as a function of the scattering angle. The resulting diffractogram provides a

unique fingerprint of the mineral's crystal structure.

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS): SEM

can be used to visualize the morphology of coccinite crystals at high magnification. Coupled

with an EDS detector, it allows for semi-quantitative elemental analysis of specific points or
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areas on the sample surface, which can be used to confirm the presence and distribution of

mercury and iodine.

Raman Spectroscopy: This non-destructive technique can provide information about the

vibrational modes of the Hg-I bonds within the coccinite crystal lattice. The resulting Raman

spectrum is characteristic of the mineral's structure and can be used for identification.

Synthesis of Mercury(II) Iodide (General Procedure)
While this procedure produces synthetic mercury(II) iodide and does not replicate the natural

sublimation process of coccinite formation, it is a standard laboratory method for obtaining the

compound.

Materials:

Mercury(II) chloride (HgCl₂)

Potassium iodide (KI)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven or desiccator

Procedure:

Prepare an aqueous solution of mercury(II) chloride.

Separately, prepare an aqueous solution of potassium iodide.

Slowly add the potassium iodide solution to the mercury(II) chloride solution while stirring

continuously. A red precipitate of mercury(II) iodide will form.

Continue stirring for a period to ensure complete reaction.
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Filter the precipitate from the solution using a filtration apparatus.

Wash the precipitate with distilled water to remove any soluble impurities.

Dry the collected mercury(II) iodide precipitate in a drying oven at a low temperature (e.g.,

70°C) or in a desiccator.
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Caption: General workflow for the laboratory synthesis of mercury(II) iodide.
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Relevance to Drug Development and Safety
Considerations
Mercury and its compounds, including mercury(II) iodide, are known for their toxicity.

Historically, mercury compounds have been used in medicine, for instance, as antiseptics and

diuretics. However, due to their toxicity, such applications are now rare. For drug development

professionals, understanding the properties of mercury compounds is crucial for several

reasons:

Toxicity Screening: The toxicological profile of any new drug candidate is a critical aspect of

its development. Knowledge of the behavior of heavy metal compounds like mercury iodide
can inform the design of toxicity screening assays.

Impurity Profiling: In the synthesis of certain pharmaceuticals, there may be a risk of heavy

metal contamination. Analytical methods used for coccinite characterization can be adapted

for the detection and quantification of mercury-containing impurities in drug substances and

products.

Environmental Impact: The manufacturing of pharmaceuticals requires an assessment of the

environmental impact of any waste products. The high toxicity of mercury compounds

necessitates strict controls on their disposal.

Safety Precautions: Coccinite, being a compound of mercury, is highly toxic. It should be

handled with extreme care in a laboratory setting, using appropriate personal protective

equipment (PPE), including gloves and safety glasses. Inhalation of dust and skin contact

should be avoided. Due to its volatility at room temperature, it is recommended to store

samples in sealed containers.[5] All work with coccinite or synthetic mercury(II) iodide should

be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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